Cas no 1427379-48-3 (3,3-difluorocycloheptan-1-amine)

• Product Name: 3,3-difluorocycloheptan-1-amine
• CAS No: 1427379-48-3
• MF: C₇H₁₃F₂N
• MW: 149.18162894249
• CID: 5170087
• PubChem ID: 71757806
• Update Time: 2025-07-19

3,3-difluorocycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanamine, 3,3-difluoro-
• 3,3-difluorocycloheptan-1-amine

• Inchi： 1S/C7H13F2N/c8-7(9)4-2-1-3-6(10)5-7/h6H,1-5,10H2
• InChI Key： IGVISOHTYUJWKZ-UHFFFAOYSA-N
• SMILES： C1(N)CCCCC(F)(F)C1

Additional information on 3,3-difluorocycloheptan-1-amine

3,3-Difluorocycloheptan-1-amine: A Comprehensive Overview

3,3-Difluorocycloheptan-1-amine (CAS No. 1427379-48-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive cycloheptane ring with two fluorine atoms at the 3-position and an amine group at the 1-position. The combination of these functional groups imparts unique chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 3,3-difluorocycloheptan-1-amine has been extensively studied, with several methodologies reported in the literature. One of the most common approaches involves the reaction of 3,3-difluorocycloheptanone with an appropriate amine or ammonia source. This process typically proceeds via a reductive amination step, which can be catalyzed by various metal complexes or hydrogenation conditions. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product.

In terms of its physical properties, 3,3-difluorocycloheptan-1-amine is a colorless liquid with a molecular weight of approximately 165.2 g/mol. It exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a wide range of chemical reactions and biological assays.

The biological activity of 3,3-difluorocycloheptan-1-amine has been the subject of numerous studies. Recent research has shown that this compound possesses potent modulatory effects on various receptors and enzymes. For instance, it has been reported to exhibit activity as a selective serotonin reuptake inhibitor (SSRI), making it a potential candidate for the treatment of mood disorders such as depression and anxiety. Additionally, studies have indicated that 3,3-difluorocycloheptan-1-amine can interact with G-protein coupled receptors (GPCRs), suggesting its potential utility in developing novel therapeutic agents for neurological and psychiatric conditions.

In the context of drug discovery, 3,3-difluorocycloheptan-1-amine has shown promise as a lead compound for further optimization. Its unique structure allows for the introduction of various substituents to enhance its pharmacological properties. For example, modifications at the amine group or the cycloheptane ring can improve its binding affinity to specific targets or alter its metabolic stability. These structural variations can be achieved through synthetic strategies such as alkylation, acylation, or halogenation reactions.

Clinical trials involving derivatives of 3,3-difluorocycloheptan-1-amine have also been conducted to evaluate their safety and efficacy. Preliminary results have been encouraging, with several compounds demonstrating favorable pharmacokinetic profiles and minimal side effects. However, further research is needed to fully understand the long-term effects and potential interactions with other medications.

Beyond its pharmaceutical applications, 3,3-difluorocycloheptan-1-amine has found use in other areas of chemistry and materials science. Its unique electronic properties make it an attractive building block for the synthesis of advanced materials such as polymers and coatings. Additionally, its ability to form stable complexes with metal ions has led to its exploration in catalysis and sensor development.

In conclusion, 3,3-difluorocycloheptan-1-amine (CAS No. 1427379-48-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and versatile properties make it an important molecule for ongoing research and development efforts. As new methodologies for its synthesis continue to emerge and its biological activities are further elucidated, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.